Cas no 1378600-05-5 (2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one
• CAS No: 1378600-05-5
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• CID: 5957742
• PubChem ID: 78992163
• Update Time: 2025-06-29

2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(3-fluoro-4-pyridinyl)-
• 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one
• EN300-1984975
• AKOS017483583
• SCHEMBL20819380
• 1378600-05-5

• Inchi： 1S/C7H5ClFNO/c8-3-7(11)5-1-2-10-4-6(5)9/h1-2,4H,3H2
• InChI Key： LLEVUKSAMOQIJO-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CN=CC=1F)CCl

Computed Properties

• Exact Mass: 173.0043696g/mol
• Monoisotopic Mass: 173.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 249.9±25.0 °C(Predicted)
• pka: 0.14±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1378600-05-5 and Product Name: 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one

The compound with the CAS number 1378600-05-5 and the product name 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of both chloro and fluoro substituents in its molecular structure imparts distinct chemical properties, making it a versatile intermediate in synthetic organic chemistry.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry. The fluorine atom, with its electronegative nature, can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, the 3-fluoropyridin-4-yl moiety in this compound has been shown to enhance binding affinity and metabolic stability, key factors in the development of novel therapeutic agents. This structural feature has been extensively explored in the design of kinase inhibitors, antiviral drugs, and other therapeutic compounds.

The 2-chloroethan-1-one component of the molecule serves as a crucial electrophilic center, facilitating various nucleophilic substitution reactions. This reactivity makes it an invaluable building block for constructing more complex molecular architectures. In recent years, there has been a surge in interest regarding the synthesis of heterocyclic compounds incorporating fluorine atoms due to their demonstrated efficacy in improving drug-like properties. The combination of chloro and fluoro groups in 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one exemplifies how strategic functionalization can lead to highly potent and selective pharmacological entities.

Advances in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies on derivatives of 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one have revealed insights into its interactions with biological targets. These studies suggest that the compound exhibits promising binding characteristics with enzymes and receptors involved in critical cellular pathways. Such findings are particularly relevant in the context of developing treatments for neurological disorders, cancer, and infectious diseases.

In the realm of drug development, the synthesis of novel intermediates like 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one is a cornerstone activity. The compound’s versatility allows chemists to explore diverse synthetic routes, enabling the rapid assembly of libraries of analogs for high-throughput screening. Recent innovations in flow chemistry have also enabled more efficient production methods for this type of intermediate, reducing reaction times and improving yields. These advancements are crucial for accelerating the drug discovery pipeline.

The role of fluorine in modulating molecular properties is well-documented. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation processes. This characteristic is particularly valuable in designing long-acting drugs that require minimal dosing intervals. The incorporation of fluorine into 3-fluoropyridinyl groups has been associated with improved oral bioavailability and prolonged circulation times in vivo. Such attributes are highly sought after in modern pharmaceutical design.

Furthermore, recent research has begun to explore the environmental impact of fluorinated compounds. While these molecules offer significant therapeutic benefits, their persistence in ecosystems is a matter of concern. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce hazardous byproducts. The study of 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one fits within this broader context, as optimizing its synthesis could contribute to more sustainable pharmaceutical practices.

The compound’s potential extends beyond traditional pharmaceutical applications. Its unique structure makes it a valuable tool for studying intermolecular interactions at a fundamental level. Researchers are leveraging spectroscopic techniques such as NMR and X-ray crystallography to elucidate how chloro and fluoro substituents influence conformational dynamics and electronic distributions. These insights are not only academically fascinating but also provide practical guidance for designing future generations of bioactive molecules.

In conclusion, 2-chloro-1-(3-fluoropyridin-4-yl)ethan-1-one (CAS No. 1378600-05-5) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on medicine. Its structural features offer a rich ground for exploration, driving innovation across multiple disciplines—from organic chemistry to computational biology—and paving the way for next-generation therapeutics tailored to meet global health challenges.